5-bromo-1H-indole-7-carboxamide

• IUPAC Name: 5-bromo-1H-indole-7-carboxamide
• InChI: InChI=1S/C9H7BrN2O/c10-6-3-5-1-2-12-8(5)7(4-6)9(11)13/h1-4,12H,(H2,11,13)
• InChI Key: DRIDRCGADKYDQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C(C=C(C=C21)Br)C(=O)N
• Molecular Formula: C9H7BrN2O
• DSSTOX Substance ID: DTXSID80732478
• Molecular Weight: 239.07 g/mol
• CAS RN: 860624-91-5

Description

5-bromo-1H-indole-7-carboxamide is a compound with the molecular formula C9H7BrN2O and a molecular weight of 239.07. It is a derivative of indole, a heterocyclic compound that is important in many biological and pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of 5-bromo-1H-indole-7-carboxamide consists of a bromine atom attached to the 5th carbon of the indole ring and a carboxamide group attached to the 7th carbon. The indole ring itself is a fused ring system, consisting of a benzene ring and a pyrrole ring.

Physical And Chemical Properties Analysis

5-bromo-1H-indole-7-carboxamide is a solid compound. Its physical and chemical properties include a melting point of 159-163 °C, a predicted boiling point of 457.6±18.0 °C, and a predicted density of 1.328±0.06 g/cm3.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral properties. For instance:

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Potential Fructose Bisphosphatase Inhibitors

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Protein Kinase Cθ Inhibitors

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Antiproliferative/Cytotoxic Activity

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Safety and Hazards

While specific safety and hazard information for 5-bromo-1H-indole-7-carboxamide is not available, general precautions for handling similar compounds include avoiding inhalation, contact with skin or eyes, and ingestion. It’s also recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

Indole derivatives, including 5-bromo-1H-indole-7-carboxamide, have diverse biological activities and immense potential for therapeutic applications. They are considered a “privileged scaffold” in drug discovery due to their broad-spectrum biological activities. Therefore, there is a significant interest among researchers to synthesize a variety of indole derivatives and explore their potential for newer therapeutic possibilities.

Mechanism of Action

Target of Action

5-Bromo-1H-indole-7-carboxamide is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives interact with their targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to affect a wide range of biological processes, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Indole derivatives are known to have various biological activities, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

The biological activities of indole derivatives suggest that they may be influenced by various environmental factors .

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-1H-indole-7-carboxylic acid (10.0 g, 42 mmol) in CH2Cl2 (100 mL) at room temperature, EDC (9.66 g, 50.4 mmol), HOBt (6.81 g, 50.4 mmol) and NH3 (2.0 M in MeOH, 84 mL, 168 mmol) were added. The reaction mixture was stirred at room temperature for 16 hours. The solvent was evaporated and the residue partitioned between ethyl acetate (100 mL) and water (100 mL). The water layer was extracted with ethyl acetate (2×100 mL) and the combined organic phase was dried over MgSO4 and concentrated to give 10 g (98%) of the title compound as a crude product.